
Essential Safety and Logistical Information for
Handling 2,4-Dichloroanisole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,4-Dichloroanisole

Cat. No.: B165449 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and logistical plans for the handling and

disposal of 2,4-Dichloroanisole (CAS No. 553-82-2). Adherence to these procedures is critical

to ensure personal safety and minimize environmental impact. 2,4-Dichloroanisole is a

hazardous chemical that is harmful if swallowed or inhaled, causes skin and serious eye

irritation, and may cause respiratory irritation.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for 2,4-Dichloroanisole. This information

is essential for conducting risk assessments and implementing appropriate safety measures.
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Property Value Source

Molecular Formula C₇H₆Cl₂O [1]

Molecular Weight 177.03 g/mol PubChem

Appearance Clear liquid [1]

Boiling Point 103-104 °C at 10 Torr CAS Common Chemistry

Melting Point 28.5 °C CAS Common Chemistry

Density 1.288 g/cm³ CAS Common Chemistry

Flash Point > 110 °C (> 230 °F) [1]

Occupational Exposure Limits

(OELs)
Not established [2][3][4]

Glove Material Breakthrough

Time

Not specifically tested. Use

chemical-resistant gloves and

refer to manufacturer's general

guidance for halogenated

organic compounds.

Operational Plan for Safe Handling
A systematic approach to handling 2,4-Dichloroanisole is crucial. The following step-by-step

operational plan outlines the procedures from preparation to disposal.

Pre-Handling Preparation
Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment, considering the quantity of 2,4-Dichloroanisole to be used and the

potential for exposure.

Safety Data Sheet (SDS) Review: All personnel involved must review the SDS for 2,4-
Dichloroanisole to be familiar with its hazards, handling precautions, and emergency

procedures.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/763.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/763.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/763.htm
https://www.chemicalbook.com/msds/2-4-dichloroanisole.htm
https://www.fishersci.com/store/msds?partNumber=AAB2004214&productDescription=2+4-DICHLOROANISOLE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC264180050&productDescription=2%2C5-DICHLOROANISOLE%2C+99%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b165449?utm_src=pdf-body
https://www.benchchem.com/product/b165449?utm_src=pdf-body
https://www.benchchem.com/product/b165449?utm_src=pdf-body
https://www.benchchem.com/product/b165449?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/763.htm
https://www.chemicalbook.com/msds/2-4-dichloroanisole.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls: Ensure that all handling of 2,4-Dichloroanisole is performed in a

properly functioning chemical fume hood to minimize inhalation exposure.[5] An eyewash

station and safety shower must be readily accessible.[6]

Personal Protective Equipment (PPE) Inspection: Inspect all required PPE for integrity

before use. Do not use damaged gloves or other compromised equipment.

Required Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2,4-Dichloroanisole:

Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against

splashes.[5][7]

Skin Protection:

Gloves: Wear chemical-resistant gloves. Since specific breakthrough time data for 2,4-
Dichloroanisole is not available, it is recommended to use gloves made of materials such

as Viton or laminate films that offer broad protection against halogenated organic

compounds. Always double-glove if the risk of exposure is high. Discard gloves

immediately if they become contaminated.

Lab Coat: A chemically resistant lab coat or apron should be worn over personal clothing.

Respiratory Protection: If there is a risk of inhalation exposure that cannot be controlled by a

fume hood, a NIOSH-approved respirator with an organic vapor cartridge is required.[5]

Handling Procedure
Transporting: When moving 2,4-Dichloroanisole, use a secondary container to prevent

spills in case the primary container is compromised.

Dispensing: Carefully dispense the required amount of 2,4-Dichloroanisole in the chemical

fume hood. Avoid generating aerosols or vapors.

During Use: Keep the container of 2,4-Dichloroanisole tightly closed when not in use.[1][2]

Avoid contact with skin, eyes, and clothing.[5]
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Post-Handling: After handling, wash hands thoroughly with soap and water.[1]

Disposal Plan
Proper disposal of 2,4-Dichloroanisole and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste containing 2,4-Dichloroanisole, including unused product and

contaminated materials (e.g., gloves, pipette tips, paper towels), in a designated, properly

labeled, and sealed hazardous waste container.

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste"

and the full chemical name: "2,4-Dichloroanisole".

Storage: Store the hazardous waste container in a designated satellite accumulation area

that is secure and away from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS

office. All waste must be disposed of at an approved waste disposal plant.[1][8]

Experimental Workflow and Safety Procedures
The following diagram illustrates the logical workflow for the safe handling and disposal of 2,4-
Dichloroanisole.
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Caption: Workflow for the safe handling and disposal of 2,4-Dichloroanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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